![molecular formula C10H20O2 B1357035 Capric acid-1-13C CAS No. 84600-66-8](/img/structure/B1357035.png)
Capric acid-1-13C
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Capric acid-1-13C, also known as decanoic acid-1-13C, is a naturally occurring fatty acid that has been studied for its potential applications in various scientific fields. It is a stable isotope of capric acid, a saturated fatty acid found in coconut oil and other natural sources. This isotope has been used in a variety of research applications, such as the synthesis of drugs, the study of biochemical and physiological effects, and the investigation of mechanisms of action.
Scientific Research Applications
Therapeutic Deep Eutectic Solvents (THEDSs)
Capric acid-1-13C is used in the formulation of Therapeutic Deep Eutectic Solvents (THEDSs). These are green alternative formulations of active pharmaceutical ingredients (APIs) that offer superlative properties . For instance, THEDESs of risperidone, fentanyl, and levofloxacin with capric acid were developed . These formulations have enhanced pharmacokinetic features .
Ternary Phase Change Materials (PCMs)
Capric acid-1-13C is used in the preparation of ternary phase change materials (PCMs). Two kinds of capric acid–stearic acid-based ternary PCMs, namely, capric acid–stearic acid–palmitic acid (CA–SA–PA) and capric acid–stearic acid–octadecanol (CA–SA–OD), were prepared by the melting–blending method . These PCMs have good heat resistance and thermal reliability, making them suitable for applications in building energy saving and solar energy utilization .
Structural Insights into Therapeutic Systems
Capric acid-1-13C is used in research to gain structural insights into therapeutic systems. For example, it is used in 1D, 2D NMR and DSC techniques to elucidate the regiochemistry and thermodynamic mechanisms of therapeutic deep eutectic systems .
Enhanced Gut Permeability
Capric acid-1-13C is used in the development of therapeutic systems with superior gut permeability. This is particularly useful in drug delivery systems .
5. Capric Acid-Modified Expanded Vermiculite Phase Change Material A new capric acid (CA)-modified vermiculite composite phase change material (PCM) with improved adsorption ability and enhanced thermal stability was prepared . This material has potential applications in energy storage systems .
Chemical and Crystalline Properties Analysis
Capric acid-1-13C is used in the analysis of chemical and crystalline properties of various compounds. For instance, it is used in FT-IR and XRD analyses to study the properties of phase change materials .
properties
IUPAC Name |
(113C)decanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O2/c1-2-3-4-5-6-7-8-9-10(11)12/h2-9H2,1H3,(H,11,12)/i10+1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHVNFZFCNZKVNT-DETAZLGJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCC[13C](=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50480550 |
Source
|
Record name | Capric acid-1-13C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50480550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Capric acid-1-13C | |
CAS RN |
84600-66-8 |
Source
|
Record name | Capric acid-1-13C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50480550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 84600-66-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.